Cas no 2393-18-2 (4-Aminocinnamic Acid)

• Product Name: 4-Aminocinnamic Acid
• CAS No: 2393-18-2
• MF: C₉H₉NO₂
• MW: 163.17326
• MDL: MFCD00017117
• CID: 264269
• PubChem ID: 1549514
• Update Time: 2025-06-15

4-Aminocinnamic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-(4-aminophenyl)-
• 4-Aminocinnamic Acid
• (E)-3-(4-aminophenyl)-2-propenoic acid
• 3-(4-AMINOPHENYL)ACRYLIC ACID
• 4-Aminobenzeneacrylic acid
• Aminocinnamicacid
• cis-trans-AmCiOH
• cis-trans-p-aminocinnamic acid
• p-aminocinnamic acid
• PARA-AMINOCINNAMICACID
• RARECHEM BK HW 0160
• MFCD00017117
• 2-Propenoicacid, 3-(4-aminophenyl)-, (2E)-
• 2-Propenoic acid, 3-(4-aminophenyl)-, (2E)-
• 2393-18-2
• CK2534
• AKOS001032319
• 4-Aminocinnamic acid; NSC 1780
• 3-(4-AMINOPHENYL)-2-PROPENOIC ACID
• (2E)-3-(4-Aminophenyl)-2-propenoic acid
• NSC1780
• EN300-364765
• (E)-3-(4-aminophenyl)acrylic acid
• (E)-3-(4-aminophenyl)acrylicacid
• 3-(4-Aminophenyl)-2-propenoic acid #
• NSC-1780
• NS00049464
• CHEMBL1771754
• AS-45922
• DW9877G4G4
• Z56762319
• 7560A29E-9AEC-4378-ABA9-0E00A80A7CFD
• DTXSID40870966
• SCHEMBL143558
• 17570-30-8
• (E)-3-(4-aminophenyl)prop-2-enoic acid
• HMS1726P07
• CCRIS 1666
• 4-Amino-zimtsaure
• AI3-24522
• 3-(4-Aminophenyl)-2-propenoic acid, AldrichCPR
• (2E)-3-(4-aminophenyl)prop-2-enoic acid
• (e)-4-aminocinnamic acid
• AS-76132
• NSC 1780
• EINECS 219-246-7
• Cinnamic acid, 4-amino-, trans-
• trans-4-aminocinnamic acid
• A0691
• 2-Propenoic acid, 3-(4-aminophenyl)-
• J-015282

• MDL： MFCD00017117
• Inchi： InChI=1S/C9H9NO2/c10-8-4-1-7(2-5-8)3-6-9(11)12/h1-6H,10H2,(H,11,12)/b6-3+
• InChI Key： JOLPMPPNHIACPD-ZZXKWVIFSA-N
• SMILES： OC(/C=C/C1=CC=C(N)C=C1)=O

Computed Properties

• Exact Mass: 163.06300
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Not determined
• Density: 1.281
• Melting Point: 170 °C
• Boiling Point: 378.4 °C at 760 mmHg
• Flash Point: 182.6 °C
• Refractive Index: 1.676
• PSA: 63.32000
• LogP: 1.94780
• Solubility: Not determined

4-Aminocinnamic Acid Security Information

• Hazard Category Code： 36/37/38-22
• Safety Instruction： S26-S36/37/39
• RTECS：UD3000000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on 4-Aminocinnamic Acid

Comprehensive Guide to 4-Aminocinnamic Acid (CAS No. 2393-18-2): Properties, Applications, and Research Insights

4-Aminocinnamic Acid (CAS No. 2393-18-2), a derivative of cinnamic acid, is a versatile organic compound with a wide range of applications in pharmaceuticals, cosmetics, and material science. This aromatic amino acid is characterized by its amino group at the para position of the phenyl ring, which enhances its reactivity and utility in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential in drug development, UV-filtering agents, and bioactive molecule synthesis.

The growing demand for natural-derived compounds in skincare and nutraceuticals has put 4-Aminocinnamic Acid in the spotlight. Its ability to absorb UV radiation makes it a candidate for sunscreen formulations, aligning with the trend toward eco-friendly cosmetics. Additionally, its role as a precursor in the synthesis of flavonoids and antioxidants has attracted attention from the health supplement industry. Users searching for "natural UV absorbers" or "amino acid derivatives in cosmetics" will find this compound highly relevant.

From a chemical perspective, 4-Aminocinnamic Acid exhibits unique photophysical properties, making it valuable in organic electronics and photocatalysis. Its conjugated double-bond system allows for efficient electron transfer, a feature exploited in solar cell materials and sensors. Recent studies have explored its potential in biodegradable polymers, addressing the global push for sustainable materials. These applications respond to frequent search queries like "green chemistry alternatives" and "organic semiconductor materials."

In pharmaceutical research, 4-Aminocinnamic Acid serves as a building block for drug candidates targeting inflammatory and metabolic disorders. Its structural similarity to phenylalanine enables its incorporation into peptide-based therapeutics, a hot topic in "precision medicine" discussions. Moreover, its derivatives show promise in neuroprotective agents, coinciding with rising searches for "Alzheimer’s disease research compounds."

For laboratory use, 4-Aminocinnamic Acid (CAS No. 2393-18-2) is available in high purity grades, ensuring reproducibility in experiments. Handling requires standard precautions for organic acids, though it is not classified as hazardous under normal conditions. Its stability under ambient conditions makes it a practical choice for small-scale synthesis and academic research, answering common questions like "safe handling of amino cinnamic acids."

The future of 4-Aminocinnamic Acid lies in interdisciplinary innovation. As industries seek bio-based alternatives to synthetic additives, this compound’s adaptability positions it as a key player. Whether in anti-aging formulations, renewable energy, or targeted drug delivery, its multifaceted nature ensures continued relevance. By integrating these insights with trending topics like "sustainable biomaterials" and "cosmeceutical advancements," this guide offers a forward-looking perspective on CAS No. 2393-18-2.